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Compound of Interest

Compound Name: 4-Ethoxy-2-hydroxybenzaldehyde

Cat. No.: B112624 Get Quote

Essential Safety and Handling Guide for 4-
Ethoxy-2-hydroxybenzaldehyde
For Immediate Reference: Key Safety and Handling Protocols

This document provides critical safety information for researchers, scientists, and drug

development professionals handling 4-Ethoxy-2-hydroxybenzaldehyde. Adherence to these

guidelines is essential for ensuring personal safety and proper experimental conduct.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Ethoxy-2-hydroxybenzaldehyde is a chemical that requires careful handling due to its

potential health hazards. It can cause serious eye damage, skin irritation, and respiratory

irritation.[1] It may also be harmful if swallowed and can cause skin sensitization.[2][3]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Required Equipment Specification

Eye/Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required where there is a risk

of splashing.[4] A face shield

should be worn over safety

glasses for procedures with a

high risk of splashing or

explosion.[5]

Skin Protection Chemical-Resistant Gloves

Disposable nitrile gloves offer

good short-term protection.[5]

For prolonged contact, consult

the glove manufacturer's

chemical resistance data.

Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing.[5]

Respiratory Protection Ventilation and/or Respirator

Work in a well-ventilated area,

such as a chemical fume hood,

to avoid inhaling dust.[1] If dust

generation is unavoidable, a

NIOSH-approved respirator is

necessary.[1]

Operational and Disposal Plans
Step-by-Step Handling Procedures:

Engineering Controls: Always handle 4-Ethoxy-2-hydroxybenzaldehyde in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE) Inspection: Before starting any work, inspect all PPE

for signs of damage. Ensure gloves are free of holes and that eye protection is clean and fits

properly.
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Weighing and Transfer: When weighing the solid, do so in a manner that minimizes dust

generation.[1] Use a spatula for transfers and avoid pouring the powder.

In Case of Contact:

Eyes: Immediately flush eyes with copious amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek immediate medical attention.

Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and

water.

Inhalation: Move the individual to fresh air. If they feel unwell, seek medical advice.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[3][6]

Storage: Keep the container tightly closed in a dry, well-ventilated, and locked area.

Disposal Protocol:

All waste containing 4-Ethoxy-2-hydroxybenzaldehyde must be treated as hazardous

waste.

Dispose of the chemical and its container at an approved waste disposal facility.[3]

Do not dispose of this chemical down the drain, as it is harmful to aquatic life.[1]

Follow all local, regional, and national regulations for chemical waste disposal.

Personal Protective Equipment Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling 4-Ethoxy-2-hydroxybenzaldehyde.
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Caption: PPE selection workflow for handling 4-Ethoxy-2-hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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